Cas no 2229262-45-5 (tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate)

Technical Introduction: tert-Butyl N-2-amino-4-(methylsulfanyl)butylcarbamate is a protected amine derivative featuring a tert-butoxycarbonyl (Boc) group and a methylsulfanyl side chain. This compound serves as a versatile intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical applications. The Boc group offers selective deprotection under mild acidic conditions, enabling controlled amine functionalization. The methylsulfanyl moiety enhances reactivity in thiol-based conjugation or further derivatization. Its stability under neutral and basic conditions makes it suitable for multi-step synthetic routes. The compound’s well-defined structure and compatibility with standard purification techniques ensure high reproducibility in research and industrial settings.
tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate structure
2229262-45-5 structure
Product Name:tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate
CAS No:2229262-45-5
MF:C10H22N2O2S
MW:234.358881473541
CID:6318404
PubChem ID:68634387
Update Time:2025-05-26

tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate
    • SCHEMBL3415959
    • 2229262-45-5
    • EN300-1891399
    • tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
    • Inchi: 1S/C10H22N2O2S/c1-10(2,3)14-9(13)12-7-8(11)5-6-15-4/h8H,5-7,11H2,1-4H3,(H,12,13)
    • InChI Key: QIQOHIJCQZFSMB-UHFFFAOYSA-N
    • SMILES: S(C)CCC(CNC(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 234.14019912g/mol
  • Monoisotopic Mass: 234.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 89.6Ų

tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1891399-0.05g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
0.05g
$768.0 2023-09-18
Enamine
EN300-1891399-0.1g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
0.1g
$804.0 2023-09-18
Enamine
EN300-1891399-0.25g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
0.25g
$840.0 2023-09-18
Enamine
EN300-1891399-0.5g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
0.5g
$877.0 2023-09-18
Enamine
EN300-1891399-1.0g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
1g
$1070.0 2023-06-01
Enamine
EN300-1891399-2.5g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
2.5g
$1791.0 2023-09-18
Enamine
EN300-1891399-5.0g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
5g
$3105.0 2023-06-01
Enamine
EN300-1891399-10.0g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
10g
$4606.0 2023-06-01
Enamine
EN300-1891399-1g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
1g
$914.0 2023-09-18
Enamine
EN300-1891399-5g
tert-butyl N-[2-amino-4-(methylsulfanyl)butyl]carbamate
2229262-45-5
5g
$2650.0 2023-09-18

tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate Related Literature

Additional information on tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate

Introduction to tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate (CAS No. 2229262-45-5)

tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate, identified by the chemical compound code CAS No. 2229262-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative features a unique structural motif, combining a tert-butyl group with an N-substituted chain that includes both an amino and a methylsulfanyl functional group. Such structural features make it a versatile intermediate in the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and molecular recognition.

The compound’s significance lies in its potential applications as a building block for more complex molecules. The presence of the tert-butyl group enhances the steric bulk of the molecule, which can be strategically employed to modulate binding interactions with biological targets. Meanwhile, the N-2-amino-4-(methylsulfanyl)butyl moiety introduces both basicity and sulfur-rich functionality, which are often exploited in medicinal chemistry for their ability to engage with specific binding pockets in enzymes or receptors. This combination of features positions tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate as a promising candidate for further derivatization and optimization.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as transition-state mimics, making them effective inhibitors of various enzymatic reactions. The structural versatility of carbamates allows for fine-tuning of pharmacokinetic properties, such as solubility, metabolic stability, and target specificity. For instance, modifications at the nitrogen or sulfur atoms can significantly alter the compound’s affinity for biological targets, providing chemists with a powerful toolkit for drug design.

One of the most compelling aspects of tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate is its potential role in modulating enzyme activity through covalent binding mechanisms. The amino group at the 2-position can participate in hydrogen bonding or salt bridge interactions with protein surfaces, while the methylsulfanyl group can engage in sulfur-nitrogen or sulfur-hydrogen interactions, respectively. These interactions are critical for achieving high-affinity binding to biological targets, such as kinases or proteases. Furthermore, the steric hindrance provided by the tert-butyl group can prevent off-target effects by ensuring selective engagement with the intended binding site.

Recent advancements in computational chemistry have further enhanced the utility of carbamate derivatives like tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations depending on its environment, allowing it to adapt to different binding pockets with high flexibility. This conformational plasticity is particularly advantageous when designing molecules that must navigate complex three-dimensional protein landscapes. Additionally, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The synthesis of tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include the formation of an amide bond between a carbamic acid derivative and an appropriate alcohol or amine precursor. The introduction of the methylsulfanyl group often requires thiolation reactions or nucleophilic substitution strategies, while protecting groups are employed to prevent unwanted side reactions during synthesis. The final product is characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy to confirm its structural integrity.

In industrial settings, process optimization is crucial for scaling up the production of such specialized compounds. Continuous flow chemistry has emerged as a promising approach for synthesizing complex molecules like tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate, offering improved efficiency and reproducibility compared to traditional batch processing methods. Flow chemistry enables precise control over reaction conditions, minimizing byproduct formation and enhancing yield consistency—a critical factor for pharmaceutical applications where purity and reproducibility are paramount.

The pharmacological potential of tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate has been explored in several preclinical studies investigating its effects on enzyme inhibition and cell signaling pathways. Initial findings suggest that this compound exhibits moderate activity against certain kinases and proteases, making it a viable candidate for further development into therapeutic agents targeting inflammatory or oncological diseases. Additionally, its structural framework suggests potential applications in drug repurposing efforts, where existing scaffolds are modified to address unmet medical needs.

As research continues to uncover new biological functions and therapeutic targets, compounds like tert-butyl N-2-amino-4-(methylsulfanyl)butylcarbamate will continue to play a pivotal role in drug discovery and development. The combination of structural versatility and functional diversity makes this carbamate derivative an invaluable tool for medicinal chemists seeking innovative solutions to complex biological challenges. By leveraging cutting-edge synthetic methodologies and computational tools, researchers can harness its full potential to create next-generation pharmaceuticals with improved efficacy and safety profiles.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd